N-cyclohexyl-2-[(3,5,6-trimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]acetamide

• IUPAC Name: N-cyclohexyl-2-(3,5,6-trimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H23N3O2S2/c1-10-11(2)24-15-14(10)16(22)20(3)17(19-15)23-9-13(21)18-12-7-5-4-6-8-12/h12H,4-9H2,1-3H3,(H,18,21)
• InChI Key: BSZIYUHELQKXOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NC3CCCCC3)C)C
• Molecular Formula: C17H23N3O2S2
• Molecular Weight: 365.5 g/mol

Description

“N-cyclohexyl-2-[(3,5,6-trimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]acetamide” is a complex organic compound. It contains a cyclohexyl group, a thieno[2,3-d]pyrimidin-2-yl group, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a heterocyclic ring. The thieno[2,3-d]pyrimidin-2-yl group is a type of heterocycle, which means it contains atoms of at least two different elements in the ring.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and reagents present. The amide group could undergo hydrolysis, the thieno[2,3-d]pyrimidin-2-yl group could participate in electrophilic aromatic substitution reactions, and the cyclohexyl group could undergo oxidation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of polar functional groups, the size and shape of the molecule, and the presence of aromatic systems.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties.